Cas no 162341-13-1 (Hexanoic acid,(3R,4S,5R)-3-hydroxy-8-oxo-1,7-dioxaspiro[4.4]non-4-yl ester)

• Product Name: Hexanoic acid,(3R,4S,5R)-3-hydroxy-8-oxo-1,7-dioxaspiro[4.4]non-4-yl ester
• CAS No: 162341-13-1
• MF: C₁₃H₂₀O₆
• MW: 272.294304847717
• CID: 187176
• Update Time: 2025-04-19

Hexanoic acid,(3R,4S,5R)-3-hydroxy-8-oxo-1,7-dioxaspiro[4.4]non-4-yl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,(3R,4S,5R)-3-hydroxy-8-oxo-1,7-dioxaspiro[4.4]non-4-yl ester
• (+)-Secosyrin 1
• Hexanoicacid, 3-hydroxy-8-oxo-1,7-dioxaspiro[4.4]non-4-yl ester, [3R-(3a,4b,5a)]-
• Secosyrin 1

• Inchi： 1S/C13H20O6/c1-2-3-4-5-10(15)19-12-9(14)7-18-13(12)6-11(16)17-8-13/h9,12,14H,2-8H2,1H3
• InChI Key： BSPDBROUVLBHSZ-UHFFFAOYSA-N
• SMILES： CCCCCC(OC1C2(CC(=O)OC2)OCC1O)=O

Computed Properties

• Exact Mass: 272.126

Experimental Properties

• PSA: 82.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters